Cas no 2227821-87-4 (rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227821-87-4
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 5605266
• PubChem ID: 165797478
• Update Time: 2025-11-01

rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227821-87-4
• rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1908970

• Inchi： 1S/C11H13BrClN/c1-11(2)9(10(11)14)7-5-6(13)3-4-8(7)12/h3-5,9-10H,14H2,1-2H3/t9-,10-/m0/s1
• InChI Key： RLCVGRJXCQSMGL-UWVGGRQHSA-N
• SMILES： BrC1C=CC(=CC=1[C@H]1[C@@H](C1(C)C)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227821-87-4)

The compound rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227821-87-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and substituted phenyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery.

One of the most notable aspects of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine is its role in the development of novel enzyme inhibitors and receptor modulators. The presence of both bromo and chloro substituents on the phenyl ring enhances its binding affinity to biological targets, making it a promising candidate for medicinal chemistry studies. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse compounds in virtual screening campaigns.

From a synthetic chemistry perspective, the preparation of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine involves challenging stereoselective cyclopropanation reactions. The compound's CAS No. 2227821-87-4 serves as a crucial identifier for researchers searching for specific stereoisomers in chemical databases. Its molecular weight of 288.59 g/mol and lipophilic nature (predicted logP > 3) suggest good membrane permeability, an important consideration for central nervous system (CNS) drug development.

The current pharmaceutical industry's focus on targeted therapies and personalized medicine has increased demand for specialized building blocks like rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine. Its structural motifs are particularly relevant for designing compounds that interact with G-protein coupled receptors (GPCRs), a major class of drug targets. Analytical techniques such as chiral HPLC and X-ray crystallography are essential for characterizing this compound's purity and absolute configuration.

Environmental considerations in chemical synthesis have prompted researchers to explore greener approaches for producing cyclopropane derivatives. The compound rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227821-87-4) represents an interesting case study for atom economy in complex molecule construction. Recent advances in flow chemistry and photocatalysis may offer more sustainable routes to such structurally demanding intermediates.

In the context of drug repurposing research, the structural features of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine suggest potential applications beyond its original design. The compound's ability to serve as a molecular scaffold for diverse biological activities aligns with current trends in fragment-based drug discovery. Its CAS No. 2227821-87-4 frequently appears in patent literature related to neurological and metabolic disorder treatments.

The growing importance of cheminformatics and computational chemistry has made accurate documentation of compounds like rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine essential. Researchers rely on precise identifiers such as CAS No. 2227821-87-4 when building quantitative structure-activity relationship (QSAR) models. The compound's balanced lipophilicity and molecular complexity make it particularly valuable for machine learning applications in medicinal chemistry.

From a regulatory perspective, proper handling and documentation of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine are crucial for research compliance. While not classified as hazardous under standard protocols, its bromo and chloro substituents warrant careful consideration in waste management. The compound's stability under various pH conditions and thermal properties are important parameters for process chemistry applications.

The global market for specialized pharmaceutical intermediates continues to grow, with compounds like rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227821-87-4) commanding premium prices. Supply chain considerations for such unique building blocks have become increasingly important in the era of just-in-time manufacturing and continuous processing. Recent disruptions in the chemical industry have highlighted the need for diversified sourcing strategies for critical intermediates.

Future research directions for rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine may include exploration of its metabolite profiles and potential prodrug applications. The compound's structural features suggest possible interactions with various cytochrome P450 enzymes, an important consideration in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. As the pharmaceutical industry moves toward more complex target molecules, the demand for such sophisticated intermediates is expected to rise significantly.